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Compound of Interest

Compound Name: MA-0204

Cat. No.: B608797 Get Quote

Initial investigations indicate that "MA-0204" is not a chemical substance but rather a part

number for a miniature clamping knob, a physical component used in various equipment.[1][2]

Therefore, the disposal procedures for this item depend on its material composition and

whether it has been contaminated with hazardous materials.

For researchers, scientists, and drug development professionals, the proper disposal of any

laboratory equipment is crucial to maintaining a safe and compliant work environment. This

guide provides a step-by-step process for the proper disposal of items such as the MA-0204
clamping knob, particularly after use in a laboratory setting.

Material Composition and General Disposal
The MA-0204 clamping knob is described as being made of phenolic plastic with a brass insert.

[2] In its clean, uncontaminated state, it can typically be disposed of as standard solid waste.

However, specific disposal requirements may vary based on institutional and local regulations.

Component Material Uncontaminated Disposal
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Insert Brass
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When used in a laboratory, the MA-0204 knob may come into contact with various chemical,

biological, or radioactive substances. Contaminated equipment must be treated as hazardous

waste. The following protocol outlines the decision-making process and steps for proper

disposal.

Step 1: Contamination Assessment

Determine the nature of contaminants that have been in contact with the knob.

Consult the Safety Data Sheet (SDS) for each contaminant to understand its hazards and

disposal requirements.

Step 2: Decontamination

If the knob is contaminated with a substance that can be safely neutralized or removed,

perform the appropriate decontamination procedure.

The decontamination method will depend on the contaminant. For example, a rinse with a

suitable solvent (which must then be disposed of as hazardous waste) or a specific cleaning

agent may be required.

Ensure that the decontamination process itself does not create a new hazard.

Step 3: Post-Decontamination Assessment

After decontamination, re-assess the knob to ensure it is free from hazardous residues.

If successfully decontaminated, the knob can be disposed of as non-hazardous solid waste.

Step 4: Disposal as Hazardous Waste

If the knob cannot be safely decontaminated, or if the contamination is with a particularly

hazardous substance (e.g., persistent, highly toxic, or radioactive materials), it must be

disposed of as hazardous waste.

Package the contaminated knob in a sealed, properly labeled container. The label should

clearly identify the contents as "Hazardous Waste" and list the specific contaminants.
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Follow your institution's and local regulations for the collection and disposal of hazardous

solid waste. This typically involves placing the container in a designated satellite

accumulation area for pickup by trained hazardous waste personnel.

Logical Workflow for Disposal of Laboratory
Equipment
The following diagram illustrates the decision-making process for the proper disposal of

laboratory equipment like the MA-0204 clamping knob.
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Start: Assess Disposal of MA-0204 Knob

Was the knob in contact with hazardous substances?

Can the knob be safely decontaminated?
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Dispose as Non-Hazardous Solid Waste

No

Perform Decontamination Protocol
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Dispose as Hazardous Waste:
- Package in a labeled, sealed container

- Follow institutional hazardous waste procedures

No

End

Click to download full resolution via product page

Caption: Disposal Decision Workflow for MA-0204 Knob.
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By following these procedures, researchers and laboratory professionals can ensure the safe

and compliant disposal of equipment, thereby protecting themselves, their colleagues, and the

environment. Always refer to your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. partstore.partsbase.com [partstore.partsbase.com]

2. Item # MA-0204, Miniature Clamping Knobs - Inch On OneMonroe
[catalog.monroeengineering.com]

To cite this document: BenchChem. [Proper Disposal of MA-0204: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608797#ma-0204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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